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Compound of Interest

Compound Name: DBCO-PEG8-NHS ester

Cat. No.: B1192465 Get Quote

This guide provides immediate safety, handling, and disposal protocols for DBCO-PEG8-NHS
ester, tailored for researchers, scientists, and professionals in drug development. The following

procedures are designed to ensure safe laboratory operations and proper logistical

management of this chemical.

Chemical and Physical Properties
DBCO-PEG8-NHS ester is a PEGylated derivative containing a DBCO (Dibenzocyclooctyne)

moiety for copper-free click chemistry and an NHS ester for reaction with primary amines.[1][2]

The polyethylene glycol (PEG) spacer enhances water solubility.[1]

Property Value Source

Molecular Formula C42H55N3O14 [1][2][3]

Molecular Weight 825.9 g/mol [1][2][3]

CAS Number 2553412-88-5 [1][3]

Purity >90% - 98% [1]

Solubility DMSO, DCM, DMF [1]

Hazard Identification and Safety Precautions
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According to the Safety Data Sheet from BroadPharm, DBCO-PEG8-NHS ester is not

classified as a hazardous substance.[3] However, due to the reactivity of the N-

hydroxysuccinimide (NHS) ester moiety, which is moisture-sensitive and reactive towards

primary amines, and the potential hazards of the non-PEGylated analog (DBCO-NHS ester),

which is classified as an irritant and harmful if swallowed, a cautious approach is

recommended.[4][5]

Personal Protective Equipment (PPE):

Equipment Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from potential

splashes.[3][4]

Hand Protection Protective gloves (e.g., nitrile) Prevents skin contact.[3][4]

Skin and Body Laboratory coat
Protects against contamination

of personal clothing.[3][4]

Respiratory

Not required under normal use

with adequate ventilation. Use

an approved respirator if dust

or aerosols are generated.

Ensures respiratory safety in

case of aerosolization.[3]

Operational Plan: Handling and Storage
Handling:

Ventilation: Use in a well-ventilated area.[4][6]

Avoid Contact: Take precautions to avoid contact with skin and eyes.[6]

Avoid Inhalation: Avoid breathing dust or aerosols.[4][6]

Hygienic Practices: Do not eat, drink, or smoke in the work area. Wash hands thoroughly

after handling.[4]

Moisture Sensitivity: NHS esters are moisture-sensitive and can hydrolyze.[5][7] Equilibrate

the vial to room temperature before opening to prevent condensation.[7] Prepare solutions
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immediately before use as the NHS-ester moiety readily hydrolyzes.[7]

Storage:

Temperature: Store at -20°C for long-term stability.[1][8]

Environment: Keep the container tightly sealed in a cool, well-ventilated area.[3] Store with a

desiccant to protect from moisture.[7]

Incompatibilities: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[4]

Accidental Release and First Aid
Situation Procedure

Spill

Wear appropriate PPE. Mix with an inert

absorbent material (e.g., sand), sweep up, and

place in a tightly closed container for disposal.

[3] Prevent entry into drains or water courses.[3]

Skin Contact

Immediately wash the affected area with plenty

of water for at least 15 minutes while removing

contaminated clothing.[3] Seek medical

attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, separating the

eyelids with fingers.[3] Seek medical attention if

irritation persists.[3]

Inhalation
Move to fresh air. If symptoms persist, seek

medical attention.[3]

Ingestion
Wash out the mouth with water and seek

medical attention.[3]

Disposal Plan
Chemical waste must be disposed of in accordance with local, state, and federal regulations.[9]

Do not dispose of in regular trash or down the sewer system.[9]
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Waste Collection: Collect waste DBCO-PEG8-NHS ester and any contaminated materials

(e.g., absorbent pads, gloves) in a clearly labeled, sealed container.[3][9]

Labeling: The container must be labeled as "Hazardous Waste" with the full chemical name

and associated hazards.[9]

Disposal: Arrange for disposal as special waste through a licensed disposal company, in

consultation with your institution's Environmental Health and Safety (EHS) office.[3][9] While

polyethylene glycol itself is considered non-toxic and biodegradable, the overall compound

should be treated as chemical waste.[10][11]

Experimental Workflow
Below is a generalized workflow for handling DBCO-PEG8-NHS ester from receipt to disposal.
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Figure 1: Workflow for handling DBCO-PEG8-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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